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Compound of Interest

Compound Name: 3-Methyl-2-pentanone

Cat. No.: B1360105

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of 3-Methyl-2-
pentanone.

Frequently Asked Questions (FAQSs)

Q1: What are the primary physical and chemical properties of 3-Methyl-2-pentanone?

Al: 3-Methyl-2-pentanone, also known as methyl sec-butyl ketone, is a colorless liquid with a
peppermint-like odor.[1] It is highly flammable.[2][3][4] Key quantitative properties are
summarized in the table below.

Property Value

Molecular Formula C6H120

Molecular Weight 100.16 g/mol [4]

Boiling Point 118 °C at 760 mmHg[5]
Melting Point -66 °C[5]

Flash Point 12 °C (53.6 °F)[9]
Density 0.815 g/mL at 25 °C
Solubility in Water 2.26 wt % at 20 °C[1]

Q2: What are the recommended storage conditions for 3-Methyl-2-pentanone?
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A2: To ensure its stability, 3-Methyl-2-pentanone should be stored in a tightly closed container
in a dry, cool, and well-ventilated place.[3][6] The storage area should be a designated
flammables area, away from heat, sparks, open flames, and other ignition sources.[3][5]
Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[2][6] For long-term storage, refrigeration at 2-8°C is recommended.[7]

Q3: Is 3-Methyl-2-pentanone stable under normal laboratory conditions?

A3: Yes, 3-Methyl-2-pentanone is stable under recommended storage conditions.[2][6]
However, it is a highly flammable liquid and its vapors can form explosive mixtures with air.[2]

Q4: What materials are incompatible with 3-Methyl-2-pentanone?

A4: 3-Methyl-2-pentanone is incompatible with strong oxidizing agents, reducing agents, and
strong bases.[2][6] Contact with these substances should be avoided to prevent hazardous
reactions.

Troubleshooting Guide

Q5: My experiment involving 3-Methyl-2-pentanone has yielded unexpected results or failed.
Could the stability of the ketone be a factor?

A5: While 3-Methyl-2-pentanone is generally stable, improper handling or storage can affect
its purity and reactivity. Consider the following troubleshooting steps:

» Verify Storage Conditions: Confirm that the ketone has been stored according to the
recommended guidelines (cool, dry, well-ventilated, away from ignition sources and
incompatible materials).

o Check for Contamination: Visually inspect the solution for any discoloration or particulate
matter. If contamination is suspected, it is best to use a fresh, unopened container of the
solvent.

e Review Handling Procedures: Ensure that only non-sparking tools and explosion-proof
equipment were used when handling the ketone, especially when transferring large volumes.
[3] Static discharge should be prevented by grounding and bonding containers and receiving
equipment.[3][5]
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o Assess for Incompatibilities: Double-check your experimental protocol to ensure that 3-
Methyl-2-pentanone did not come into contact with incompatible materials such as strong
oxidizing agents, reducing agents, or strong bases.[2][6]

The following workflow can help diagnose if the stability of 3-Methyl-2-pentanone is the root
cause of your experimental issue.
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nexpected Experimental Results

Potential Degradation/Contamination due to Improper Storage

Likely Contaminated. Use a new, sealed container

Potential for contamination or reaction initiation during handling.

Unwanted side reaction is ? Stability of 3-Methyl-2-pentanone is unlikely the issue. Investigate other experimental parameters.

Mainaining Stabiy of 3-Methyl-2-penianone
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Stable & Pure 3-Methyl-2-pent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 3-Methyl-2-pentanone - Wikipedia [en.wikipedia.org]

. sigmaaldrich.com [sigmaaldrich.com]

. echemi.com [echemi.com]

. 3-Methylpentan-2-One | C6H120 | CID 11262 - PubChem [pubchem.ncbi.nlm.nih.gov]
. fishersci.com [fishersci.com]

. hpc-standards.com [hpc-standards.com]

°
~ » ol EEN w N =

. pharmaffiliates.com [pharmaffiliates.com]

 To cite this document: BenchChem. [Technical Support Center: 3-Methyl-2-pentanone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360105#stability-and-storage-of-3-methyl-2-
pentanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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